Diethyl 2-((4-benzylmorpholin-3-yl)methyl)malonate

• Molecular Formula: C19H27NO5
• Molecular Weight: 349.4 g/mol
• IUPAC Name: diethyl 2-[(4-benzylmorpholin-3-yl)methyl]propanedioate
• InChI: InChI=1S/C19H27NO5/c1-3-24-18(21)17(19(22)25-4-2)12-16-14-23-11-10-20(16)13-15-8-6-5-7-9-15/h5-9,16-17H,3-4,10-14H2,1-2H3
• InChI Key: JEUSODUKQOGQNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1COCCN1CC2=CC=CC=C2)C(=O)OCC

Description

Diethyl 2-((4-benzylmorpholin-3-yl)methyl)malonate is a useful research compound. Its molecular formula is C19H27NO5 and its molecular weight is 349.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Diethyl malonate (1.78 g, 11.1 mmol), DMF (25 mL), sodium hydroxide (0.22 g, 5.55 mmol) and 4-benzyl-3-(bromomethyl)morpholine (1 g, 3.7 mmol) (The compound was synthesized according to the procedure as described in Helvetica Chimica Acta, 87, 2004) were added to a dried flask in turn. The mixture was stirred at 80° C. for 4 hours under N2, and cooled to 25° C. The reaction mixture was diluted with EtOAc (200 mL). The organic layer was washed with brine (100 mL×6), dried over unhydrous Na2SO4. The crude product was purified by a silica gel column chromatography (PETROLEUM ETHER/EtOAc (V/V)=15/1) to give the title compound as colorless oil (1.15 g, 89%). The compound was characterized by the following spectroscopic data: